Cas no 2228557-46-6 (tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate
• CAS No: 2228557-46-6
• MF: C₁₈H₂₄ClN₃O₂
• MW: 349.855063438416
• CID: 5888878
• PubChem ID: 165712783
• Update Time: 2025-10-31

tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate
• 2228557-46-6
• EN300-1885550
• tert-butyl N-[3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropyl]carbamate

• Inchi： 1S/C18H24ClN3O2/c1-17(2,3)24-16(23)21-11-18(4,10-20)14-9-12-7-5-6-8-13(12)15(19)22-14/h5-9H,10-11,20H2,1-4H3,(H,21,23)
• InChI Key： VQSUTRIMSMYWPP-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C(C)(CN)CNC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 349.1557047g/mol
• Monoisotopic Mass: 349.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate (CAS No. 2228557-46-6)

The compound tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate (CAS No. 2228557-46-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a 1-chloroisoquinolin-3-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

One of the key reasons for the growing interest in tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate is its role as a building block for small molecule inhibitors and kinase-targeted therapies. With the rise of personalized medicine and targeted drug delivery systems, compounds like this are being explored for their ability to modulate specific biological pathways. The presence of the chloroisoquinoline scaffold is particularly noteworthy, as it is often associated with compounds exhibiting anti-inflammatory and anticancer properties.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. CAS No. 2228557-46-6 fits into this trend as a reagent that can be used to optimize synthetic routes and improve yield efficiency. Laboratories and pharmaceutical companies are actively searching for reliable suppliers of this compound, emphasizing the need for strict quality control and detailed analytical data (e.g., HPLC, NMR) to ensure reproducibility in research.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The amino and carbamate functional groups in its structure suggest possible interactions with neurotransmitter systems, making it a candidate for studying neurodegenerative diseases such as Alzheimer's and Parkinson's. This aligns with current healthcare trends focusing on aging populations and brain health, topics frequently searched in academic and medical communities.

From a synthetic chemistry perspective, the tert-butyl protecting group in tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate offers advantages in multi-step reactions, as it can be selectively removed under mild conditions. This feature is critical for researchers working on peptide synthesis or prodrug design, where protecting group strategies are essential. The compound's stability under various pH conditions also makes it suitable for formulation studies, a hot topic in pharmaceutical manufacturing.

Environmental and regulatory considerations are also part of the discussion around this compound. While not classified as hazardous, its synthesis and handling require adherence to green chemistry principles, such as minimizing waste and using safer solvents. This reflects broader industry shifts toward sustainable chemistry, a subject frequently queried in search engines by professionals seeking eco-friendly lab practices.

In summary, tert-butyl N-3-amino-2-(1-chloroisoquinolin-3-yl)-2-methylpropylcarbamate (CAS No. 2228557-46-6) represents a versatile and scientifically relevant compound with multifaceted applications. Its structural features align with contemporary research priorities, including targeted therapy, CNS drug development, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.